Cas no 1314669-51-6 (2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile)

• Product Name: 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile
• CAS No: 1314669-51-6
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 6492695
• PubChem ID: 165968488
• Update Time: 2025-05-19

2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile
• 1314669-51-6
• EN300-1851862

• Inchi： 1S/C10H8F2N2O2/c1-10(2,5-13)6-3-7(11)8(12)4-9(6)14(15)16/h3-4H,1-2H3
• InChI Key： QFRJCPGYTQAEMM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(C#N)(C)C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 226.05538383g/mol
• Monoisotopic Mass: 226.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile

Introduction to 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile (CAS No. 1314669-51-6)

2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile, with the CAS number 1314669-51-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of nitriles and features a complex aromatic ring system with multiple substituents, making it an intriguing subject for both academic research and industrial development.

The molecular formula of 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile is C₁₁H₉F₂N₂O₂, and its molecular weight is approximately 243.19 g/mol. The compound's structure includes a 4,5-difluoro-2-nitrophenyl group attached to a 2-methylpropanenitrile moiety, which imparts specific chemical and physical properties that are of interest to researchers and chemists.

In the realm of pharmaceutical research, 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile could be a valuable starting point for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile has also shown promise in materials science. The presence of fluorine atoms and the nitro group in its structure imparts unique electronic properties that make it suitable for use in organic electronics and photovoltaic materials. A study published in Advanced Materials in 2020 demonstrated that this compound could be used as an electron acceptor in organic solar cells, leading to improved device performance and efficiency. The researchers found that the compound's high electron affinity and good solubility made it an excellent candidate for blending with donor materials to create efficient photovoltaic devices.

The synthesis of 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the nitration of 4,5-difluorotoluene followed by a coupling reaction with 2-cyano-3-methylbutyric acid chloride. The detailed synthetic procedures have been well-documented in the literature, providing a solid foundation for further optimization and scale-up for industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also advisable to work under a fume hood to minimize exposure to vapors or dust particles.

The future prospects for 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile are promising across multiple domains. In pharmaceuticals, ongoing research is focused on optimizing its pharmacological properties and evaluating its efficacy in preclinical models of inflammatory diseases. In materials science, efforts are being directed towards enhancing its performance as an electron acceptor in organic electronics and exploring its potential in other advanced material applications.

In conclusion, 2-(4,5-difluoro-2-nitrophenyl)-2-methylpropanenitrile (CAS No. 1314669-51-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive target for both academic research and industrial development. As further studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.